Cas no 872857-96-0 (Benzonitrile, 3-bromo-2,6-dimethoxy-)
872857-96-0 structure
Product Name:Benzonitrile, 3-bromo-2,6-dimethoxy-
CAS No:872857-96-0
MF:C9H8BrNO2
MW:242.069321632385
CID:1872488
PubChem ID:58586367
Update Time:2025-09-18
Benzonitrile, 3-bromo-2,6-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 3-bromo-2,6-dimethoxy-
- 3-bromo-2,6-dimethoxy-benzonitrile
- SCHEMBL5277144
- MFCD27930985
- 3-bromo-2,6-dimethoxybenzonitrile
- ZDAISIKUFIHBIZ-UHFFFAOYSA-N
- 872857-96-0
-
- Inchi： 1S/C9H8BrNO2/c1-12-8-4-3-7(10)9(13-2)6(8)5-11/h3-4H,1-2H3
- InChI Key： ZDAISIKUFIHBIZ-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(C#N)=C1OC)OC
Computed Properties
- Exact Mass: 240.97384Da
- Monoisotopic Mass: 240.97384Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 42.3Ų
Benzonitrile, 3-bromo-2,6-dimethoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR022LSU-250mg |
3-Bromo-2,6-dimethoxybenzonitrile |
872857-96-0 | 95% | 250mg |
$605.00 | 2025-02-13 | |
| Aaron | AR022LSU-500mg |
3-Bromo-2,6-dimethoxybenzonitrile |
872857-96-0 | 95% | 500mg |
$687.00 | 2025-02-13 | |
| abcr | AB608719-250mg |
3-Bromo-2,6-dimethoxybenzonitrile; . |
872857-96-0 | 250mg |
€469.10 | 2025-04-15 | ||
| abcr | AB608719-500mg |
3-Bromo-2,6-dimethoxybenzonitrile; . |
872857-96-0 | 500mg |
€647.50 | 2025-04-15 | ||
| abcr | AB608719-1g |
3-Bromo-2,6-dimethoxybenzonitrile; . |
872857-96-0 | 1g |
€885.90 | 2025-04-15 |
Benzonitrile, 3-bromo-2,6-dimethoxy- Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
872857-96-0 (Benzonitrile, 3-bromo-2,6-dimethoxy-) Related Products
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